molecular formula C19H19ClF2O2S B8527002 2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene CAS No. 558461-84-0

2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene

Cat. No.: B8527002
CAS No.: 558461-84-0
M. Wt: 384.9 g/mol
InChI Key: IKYFTAXSKQKAAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[[(4-Chlorophenyl)sulfonyl](cyclohexyl)methyl]-1,4-difluorobenzene is a useful research compound. Its molecular formula is C19H19ClF2O2S and its molecular weight is 384.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

558461-84-0

Molecular Formula

C19H19ClF2O2S

Molecular Weight

384.9 g/mol

IUPAC Name

2-[(4-chlorophenyl)sulfonyl-cyclohexylmethyl]-1,4-difluorobenzene

InChI

InChI=1S/C19H19ClF2O2S/c20-14-6-9-16(10-7-14)25(23,24)19(13-4-2-1-3-5-13)17-12-15(21)8-11-18(17)22/h6-13,19H,1-5H2

InChI Key

IKYFTAXSKQKAAF-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C(C2=C(C=CC(=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2-[(4-chlorophenyl)sulfonylmethyl]-1,4-difluorobenzene (240 mg, 0.793 mmol) obtained in Example 5 was dissolved in toluene (20 ml). To the resulting solution were added cyclohexanol (0.11 ml, 1.0 mmol) and cyanomethylenetri-n-butylphosphorane (250 mg, 1.0 mmol). The resulting mixture was heated under reflux for 14 hours under an argon atmosphere. The reaction mixture was allowed to cool down and then, added with cyclohexanol (0.22 ml, 2.1 mmol) and cyanomethylenetri-n-butylphosphorane (500 mg, 2.08 mmol). The mixture was heated under reflux for 14 hours under an argon atmosphere. After the reaction mixture was allowed to cool down and concentrated under reduced pressure, the residue thus obtained was purified by silica gel chromatography (hexane:ethyl acetate=30:1) to yield a white solid. The resulting white solid was washed with hexane, whereby the title compound (188 mg, 62%) was obtained as a white powder.
Quantity
240 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.11 mL
Type
reactant
Reaction Step Two
Quantity
250 mg
Type
reactant
Reaction Step Two
Quantity
0.22 mL
Type
reactant
Reaction Step Three
Quantity
500 mg
Type
reactant
Reaction Step Three

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